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Compound of Interest

ETHYL 5H-
OCTAFLUOROPENTANOATE

Cat. No. B1333793

Compound Name:

An In-depth Exploration of a Key Fluorinated Building Block in Modern Drug Discovery and
Materials Science

Ethyl 5H-octafluoropentanoate is a fluorinated ester that has garnered significant interest as
a versatile building block in organic synthesis. Its unique chemical properties, stemming from
the presence of a polyfluorinated carbon chain, make it a valuable precursor for the
introduction of fluorine into a wide array of molecular scaffolds. This technical guide provides a
thorough examination of its synthesis, chemical properties, reactivity, and applications, with a
particular focus on its relevance to researchers, scientists, and professionals in the field of drug
development.

Chemical and Physical Properties

Ethyl 5H-octafluoropentanoate is a colorless liquid at room temperature. The octafluoroalkyl
chain significantly influences its physical properties, such as boiling point and density, and
imparts unique electronic characteristics to the ester functional group. A summary of its key
physical and chemical properties is presented in Table 1.
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Property Value

CAS Number 2795-50-8
Molecular Formula C7HeFsO2
Molecular Weight 274.11 g/mol
Boiling Point ~180 °C
Density ~1.43 g/cm3
Flash Point 22 °C

Ethyl 2,2,3,3,4,4,5,5-octafluoropentanoate, 5H-

Synonyms i ]
Octafluoropentanoic acid ethyl ester

Synthesis of ETHYL 5H-
OCTAFLUOROPENTANOATE

The most common and straightforward method for the synthesis of ethyl 5H-
octafluoropentanoate is the Fischer esterification of 5H-octafluoropentanoic acid with ethanol
in the presence of an acid catalyst. This reaction is a classic example of nucleophilic acyl
substitution on a carboxylic acid.

[SH—Octaﬂuoropentanoic Acid)

Ethanol
Acid Catalyst (e.g., H2SO4)

( )

)

Nucleophile (e.g., Amine, Grignard Reagent)
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Available at: [https://www.benchchem.com/product/b1333793#ethyl-5h-
octafluoropentanoate-as-a-fluorinated-building-block]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/product/b1333793?utm_src=pdf-body-img
https://www.benchchem.com/product/b1333793#ethyl-5h-octafluoropentanoate-as-a-fluorinated-building-block
https://www.benchchem.com/product/b1333793#ethyl-5h-octafluoropentanoate-as-a-fluorinated-building-block
https://www.benchchem.com/product/b1333793#ethyl-5h-octafluoropentanoate-as-a-fluorinated-building-block
https://www.benchchem.com/product/b1333793#ethyl-5h-octafluoropentanoate-as-a-fluorinated-building-block
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1333793?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

